Cas no 960008-38-2 ((5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine)

• Product Name: (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine
• CAS No: 960008-38-2
• MF: C₇H₇BrClN₃
• MW: 248.507579088211
• CID: 4673009
• PubChem ID: 58459934
• Update Time: 2025-11-01

(5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-2-chloro-N-cyclopropyl-
• IFOGHSMNFWOYMI-UHFFFAOYSA-N
• (5-bromo-2-chloropyrimidin-4-yl)-cyclopropylamine
• (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine
• AKOS017626669
• MFCD21789551
• 5-bromo-2-chloro-N-cyclopropylpyrimidin-4-amine
• 960008-38-2
• E72336
• AS-84269
• SCHEMBL1773741

• Inchi： 1S/C7H7BrClN3/c8-5-3-10-7(9)12-6(5)11-4-1-2-4/h3-4H,1-2H2,(H,10,11,12)
• InChI Key： IFOGHSMNFWOYMI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC1CC1)Cl

Computed Properties

• Exact Mass: 246.95119g/mol
• Monoisotopic Mass: 246.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 2.7

Additional information on (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine

Recent Advances in the Application of (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine (CAS: 960008-38-2) in Chemical Biology and Drug Discovery

The compound (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine (CAS: 960008-38-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This heterocyclic amine derivative, featuring a bromo-chloro-pyrimidine core and a cyclopropylamine substituent, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have highlighted its role as a privileged scaffold for the development of kinase inhibitors, epigenetic modulators, and targeted covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 960008-38-2 as a precursor for the synthesis of selective JAK2 inhibitors. The researchers utilized the bromo and chloro substituents for sequential cross-coupling reactions, while the cyclopropylamine moiety contributed to improved metabolic stability and target binding affinity. The resulting compounds showed promising activity in cellular models of myeloproliferative disorders, with IC50 values in the low nanomolar range.

In the field of epigenetic drug discovery, (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine has been employed as a building block for the development of novel BET bromodomain inhibitors. A recent Nature Communications paper (2024) described its incorporation into a series of potent and selective inhibitors that disrupt the BRD4-histone interaction. The electron-withdrawing effects of the halogen substituents were found to enhance the π-stacking interactions with key aromatic residues in the bromodomain binding pocket.

The compound's potential in targeted covalent inhibition was explored in a 2024 ACS Chemical Biology study, where researchers developed irreversible inhibitors of EGFR mutants by leveraging the reactivity of the 2-chloro substituent. The cyclopropylamine group was shown to provide optimal positioning for covalent bond formation with cysteine residues while maintaining favorable pharmacokinetic properties. This approach demonstrated improved selectivity over wild-type EGFR in preclinical models of non-small cell lung cancer.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 960008-38-2. A 2023 Organic Process Research & Development publication detailed a scalable, chromatography-free synthesis route with improved yield and purity. The new protocol employs continuous flow chemistry for the key cyclopropanation step, addressing previous challenges associated with batch processing of this thermally sensitive intermediate.

Ongoing research is exploring the application of (5-Bromo-2-chloropyrimidin-4-yl)cyclopropylamine in PROTAC (Proteolysis Targeting Chimera) design, where its dual functionality allows for simultaneous target binding and E3 ligase recruitment. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation efficiency against challenging targets such as KRAS G12C mutant protein.

As the chemical biology community continues to explore the potential of this versatile building block, future directions include the development of more efficient derivatization methods and expansion of its applications in fragment-based drug discovery. The unique combination of halogen substituents and constrained amine functionality in 960008-38-2 positions it as a valuable tool for addressing emerging challenges in drug discovery, particularly in the areas of protein-protein interaction inhibition and targeted protein degradation.